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Compound of Interest

Compound Name: Glycidyl butyrate

cat. No.: BO11441

Proper disposal of glycidyl butyrate is essential for maintaining laboratory safety and ensuring
environmental compliance. As a combustible liquid that is harmful if swallowed and can cause
skin, eye, and respiratory irritation, glycidyl butyrate must be managed as a hazardous
chemical from the moment it is designated as waste.[1][2][3]

This guide provides detailed, step-by-step procedures for the safe handling and disposal of
glycidyl butyrate, tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols, in conjunction with institutional and local regulations, is critical
for safe laboratory operations.

Immediate Safety and Handling Protocols

Before handling glycidyl butyrate waste, ensure all necessary safety measures are in place.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles or a face shield, protective gloves (e.qg., nitrile), and a lab coat.[1] Work
should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

 Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.[1][2]

« Ignition Sources: Glycidyl butyrate is a combustible liquid.[1][2] All potential sources of
ignition, such as open flames, hot surfaces, and sparks, must be eliminated from the storage
and handling areas.[1][2]
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Glycidyl Butyrate Properties and Hazards

A summary of key quantitative data for glycidyl butyrate is provided below. This information is
critical for accurate hazard assessment and waste classification.

Property Data

CAS Number 60456-26-0[1][3][4][5][6]

Molecular Formula C7H1203]3]

Molecular Weight 144.17 g/mol [3]

Flash Point 84 °C - 90 °C (183 °F - 194 °F)[2][3]
Boiling Point 197 °C (lit.)[3]

Density ~1.03 g/mL at 20 °CJ[3]

Combustible Liquid (Category 4)[1][2], Acute
Toxicity, Oral (Category 4)[1][2], Skin Irritant
(Category 2)[1][2], Eye Irritant (Category 2)[1]
[2], Specific Target Organ Toxicity - Single

Hazard Classifications

Exposure (Category 3, Respiratory System)[1]
[21[3]

Step-by-Step Disposal Procedure

The proper disposal of glycidyl butyrate is a multi-step process that requires careful attention
to waste classification, containment, and regulatory compliance.

Experimental Protocol: Waste Collection and
Containment

This protocol outlines the standard methodology for collecting and storing glycidyl butyrate
waste prior to disposal.

» Waste Determination: Chemical waste generators must first determine if the discarded
glycidyl butyrate is classified as hazardous waste according to federal, state, and local

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b011441?utm_src=pdf-body
https://www.benchchem.com/product/b011441?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/338125
https://www.chemicalbook.com/msds/r-glycidyl-butyrate.htm
https://aksci.com/sds/C881_SDS.pdf
https://aksci.com/sds/J93294_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/338125
https://www.sigmaaldrich.com/HK/zh/product/aldrich/338125
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/338125
https://www.sigmaaldrich.com/HK/zh/product/aldrich/338125
https://www.sigmaaldrich.com/HK/zh/product/aldrich/338125
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/338125
https://www.benchchem.com/product/b011441?utm_src=pdf-body
https://www.benchchem.com/product/b011441?utm_src=pdf-body
https://www.benchchem.com/product/b011441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

regulations.[1][2][5] Given its characteristics as a combustible liquid and irritant, it is typically
managed as hazardous waste.[1][2][7][8]

Container Selection: Use only appropriate, chemically compatible containers for waste
collection.[7] The container must be in good condition, free of leaks, and have a tightly
sealing cap.[9]

Handling Spills and Residues:

o For small spills, absorb the material using an inert absorbent such as vermiculite, dry
sand, or earth.[1][5]

o Do not use combustible materials like paper towels for the initial absorption of large
guantities.

o Collect the absorbent material and any contaminated debris into a suitable container for
disposal.[1][5]

o Prevent the spilled material from entering drains or waterways.[5][6]

Labeling: As soon as waste is added to the container, it must be clearly labeled. Use a
hazardous waste tag that includes:

The words "Hazardous Waste"

[e]

[e]

The full chemical name: "Glycidyl butyrate™

o

The specific hazard characteristics (e.g., "Combustible," "Irritant™)[7]

The date accumulation started.

[¢]

Storage:

[e]

Keep waste containers tightly closed at all times, except when adding waste.[7][8][9]

o

Store the sealed containers in a designated, well-ventilated satellite accumulation area.[7]

[¢]

Ensure the storage area is away from heat and ignition sources.[2]
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o Segregate glycidyl butyrate waste from incompatible materials.[8]

Final Disposal Plan

o Consult Regulations: It is mandatory for the waste generator to consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal procedures.[1][2][5]

» Professional Disposal Service: Arrange for the collection of the waste by a licensed and
approved waste disposal company.[1][5][6][10] Do not attempt to dispose of glycidyl
butyrate through the standard sewer or municipal trash systems.[5]

o Documentation: Maintain records of all hazardous waste disposal as required by your
institution and regulatory agencies.

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of glycidyl
butyrate.
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Caption: Workflow for the safe disposal of glycidyl butyrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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